Cas no 6370-43-0 (Solvent yellow 12)
Solvent yellow 12 structure
Product Name:Solvent yellow 12
Solvent yellow 12 Chemical and Physical Properties
Names and Identifiers
-
- Solvent yellow 12
- 2-(o-Tolylazo)-p-cresol
- BRN 0958875
- C.I. 11860
- C.I. Solvent Yellow 12
- EINECS 228-881-9
- Oil Yellow HA
- Oil Yellow OPS
- Oleal Yellow RE
- Zlut rozpoustedlova 12
- Zlut rozpoustedlova 12 [Czech]
- Yellow HA
- 4-Methyl-2-[2-(2-methylphenyl)diazenyl]phenol
- NS00043782
- 4-16-00-00200 (Beilstein Handbook Reference)
- 6370-43-0
- SCHEMBL11955367
- PHENOL, 4-METHYL-2-(2-(2-METHYLPHENYL)DIAZENYL)-
- SCHEMBL1615338
- 4-methyl-2-[(2-methylphenyl)diazenyl]phenol
- 3GB6UR3XRC
- CI SOLVENT YELLOW 12
- Phenol, 4-methyl-2-((2-methylphenyl)azo)-
- DTXSID001023510
- P-CRESOL, 2-(O-TOLYLAZO)-
- CI 11860
- UNII-3GB6UR3XRC
- 2-(2'-methylphenylazo)-4-methylphenol
-
- Inchi: 1S/C14H14N2O/c1-10-7-8-14(17)13(9-10)16-15-12-6-4-3-5-11(12)2/h3-9,17H,1-2H3/b16-15+
- InChI Key: GUOVYFDMGDEHNM-FOCLMDBBSA-N
- SMILES: OC1C=CC(C)=CC=1/N=N/C1C=CC=CC=1C
Computed Properties
- Exact Mass: 226.11072
- Monoisotopic Mass: 226.110613
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5
- XLogP3: 4.1
Experimental Properties
- Density: 1.09
- Melting Point: 98°C
- Boiling Point: 367.89°C (rough estimate)
- Flash Point: 254.5 °C
- Refractive Index: 1.6419 (estimate)
- PSA: 41.46
- LogP: 4.42440
Solvent yellow 12 Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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